Cas no 2197892-38-7 (6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-3-carbonitrile)

6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-3-carbonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a carbonitrile group at the 3-position and a 3,3-difluorocyclobutylmethoxy moiety at the 6-position. The difluorocyclobutyl group enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry for drug discovery applications. The carbonitrile functionality offers a reactive handle for further derivatization, while the ether linkage provides structural flexibility. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined structure and synthetic accessibility make it a reliable building block for pharmaceutical research and development.

6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-3-carbonitrile structure

2197892-38-7 structure

Product Name:6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-3-carbonitrile

CAS No:2197892-38-7

MF:C₁₁H₁₀F₂N₂O

MW:224.206709384918

CID:5326295

Update Time:2025-06-08

6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile
- 6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-3-carbonitrile
- Inchi： 1S/C11H10F2N2O/c12-11(13)3-9(4-11)7-16-10-2-1-8(5-14)6-15-10/h1-2,6,9H,3-4,7H2
- InChI Key： XQWTUVRFIYKKAW-UHFFFAOYSA-N
- SMILES： FC1(CC(COC2C=CC(C#N)=CN=2)C1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 292
XLogP3: 2.3
Topological Polar Surface Area: 45.9

6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-3-carbonitrile Pricemore >>

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Life Chemicals	F6608-1662-2μmol	6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile	2197892-38-7	2μmol	$57.0	2023-09-07
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